Cas no 1018142-86-3 (methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late)

• Product Name: methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late
• CAS No: 1018142-86-3
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 3159036
• PubChem ID: 25247707
• Update Time: 2025-04-21

methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late
• AKOS005168034
• methyl5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• DTXSID401135894
• 1018142-86-3
• methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• STK351970

• Inchi： 1S/C12H10F3N3O2/c1-20-11(19)7-5-16-18-9(12(13,14)15)4-8(6-2-3-6)17-10(7)18/h4-6H,2-3H2,1H3
• InChI Key： JIMOVXDNENYMBP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC2=C(C(=O)OC)C=NN12)(F)F

Computed Properties

• Exact Mass: 285.072511g/mol
• Monoisotopic Mass: 285.072511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.22g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų